Cas no 2034385-03-8 (N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 2034385-03-8
• MF: C₂₀H₁₈N₆O
• MW: 358.39652299881
• CID: 5335377
• Update Time: 2025-05-25

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide
• N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-pyrazol-1-ylbenzamide
• N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide

• Inchi： 1S/C20H18N6O/c1-25-19(6-8-23-25)17-10-15(12-21-14-17)13-22-20(27)16-4-2-5-18(11-16)26-9-3-7-24-26/h2-12,14H,13H2,1H3,(H,22,27)
• InChI Key： FOEBKJIBVGBUKB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N1C=CC=N1)NCC1C=NC=C(C=1)C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 503
• XLogP3: 1.6
• Topological Polar Surface Area: 77.6

Additional information on N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 2034385-03-8, named N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring, a pyrazole moiety, and an amide functional group. The pyridine ring serves as a central scaffold, while the pyrazole groups introduce unique electronic and steric properties. The amide group further enhances the molecule's ability to participate in hydrogen bonding, making it a versatile candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure allows for high specificity in binding to certain biological targets, such as proteins and enzymes. For instance, researchers have explored its role as a potential inhibitor of kinase enzymes, which are critical in cell signaling pathways. The pyrazole moiety has been shown to play a pivotal role in modulating the molecule's bioavailability and pharmacokinetic properties. These findings underscore the importance of understanding the relationship between molecular structure and biological activity.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The pyridine ring contributes to the molecule's aromaticity, which is essential for applications in organic electronics. Recent advancements in synthesizing similar compounds with enhanced conductivity have opened new avenues for their use in flexible electronics and organic light-emitting diodes (OLEDs). The amide group further enhances the molecule's ability to form stable crystalline structures, which are desirable for high-performance materials.

The synthesis of N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of the pyrazole groups via nucleophilic substitution. Recent optimizations in these synthesis pathways have significantly improved yield and purity, making large-scale production more feasible.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This makes it a promising candidate for sustainable chemical processes. Furthermore, its low toxicity profile has been validated through extensive in vitro and in vivo studies, further solidifying its potential as a safe and effective compound for various applications.

In conclusion, N-{[5-(1-methyl-1H-pyrazol-5-y